Cas no 2098062-99-6 (1-(3,3,3-Trifluoro-2-oxopropyl)-1H-imidazole-4-carboxylic acid)

• Product Name: 1-(3,3,3-Trifluoro-2-oxopropyl)-1H-imidazole-4-carboxylic acid
• CAS No: 2098062-99-6
• MF: C₇H₅F₃N₂O₃
• MW: 222.121412038803
• CID: 5043076
• Update Time: 2025-08-03

1-(3,3,3-Trifluoro-2-oxopropyl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,3,3-trifluoro-2-oxopropyl)-1H-imidazole-4-carboxylic acid
• 1-(3,3,3-trifluoro-2-oxopropyl)imidazole-4-carboxylic acid
• 1-(3,3,3-Trifluoro-2-oxopropyl)-1H-imidazole-4-carboxylic acid

• Inchi： 1S/C7H5F3N2O3/c8-7(9,10)5(13)2-12-1-4(6(14)15)11-3-12/h1,3H,2H2,(H,14,15)
• InChI Key： FPBIETPLEQCOQL-UHFFFAOYSA-N
• SMILES： FC(C(CN1C=NC(C(=O)O)=C1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 0.8
• Topological Polar Surface Area: 72.2

Additional information on 1-(3,3,3-Trifluoro-2-oxopropyl)-1H-imidazole-4-carboxylic acid

Introduction to 1-(3,3,3-Trifluoro-2-oxopropyl)-1H-imidazole-4-carboxylic acid (CAS No. 2098062-99-6)

1-(3,3,3-Trifluoro-2-oxopropyl)-1H-imidazole-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2098062-99-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly the presence of a trifluoromethyl group and an oxopropyl side chain, contribute to its distinct chemical properties and make it a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

The synthesis and characterization of 1-(3,3,3-Trifluoro-2-oxopropyl)-1H-imidazole-4-carboxylic acid have been subjects of intense interest due to its potential role as an intermediate in the production of bioactive molecules. The trifluoromethyl group, a well-documented moiety in medicinal chemistry, is known to enhance metabolic stability and binding affinity in drug candidates. This feature makes the compound particularly valuable for the development of small-molecule inhibitors targeting various therapeutic pathways. Additionally, the oxopropyl side chain introduces a polar functional group that can influence solubility and interactions with biological targets, further broadening its utility in drug design.

In recent years, there has been a surge in research focused on the development of novel imidazole derivatives with enhanced pharmacological properties. The structural motif of imidazole is integral to many biologically active compounds, including antiviral, antibacterial, and anticancer agents. The introduction of fluorine atoms into the imidazole ring system has been shown to modulate electronic properties and improve pharmacokinetic profiles. Specifically, the presence of a trifluoromethyl group at the 3-position of the propyl side chain in 1-(3,3,3-Trifluoro-2-oxopropyl)-1H-imidazole-4-carboxylic acid may contribute to increased lipophilicity and reduced susceptibility to metabolic degradation.

One of the most compelling aspects of this compound is its potential application in the synthesis of targeted therapeutics. Researchers have been exploring its utility as a building block for more complex molecules with specific biological activities. For instance, derivatives of this compound have been investigated for their ability to interact with enzymes and receptors involved in inflammatory and autoimmune diseases. The carboxylic acid moiety at the 4-position provides a reactive site for further functionalization, enabling chemists to design molecules with tailored properties. This flexibility makes 1-(3,3,3-Trifluoro-2-oxopropyl)-1H-imidazole-4-carboxylic acid a versatile tool in medicinal chemistry.

The chemical properties of 1-(3,3,3-Trifluoro-2-oxopropyl)-1H-imidazole-4-carboxylic acid have been extensively studied to understand its behavior in various chemical environments. Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to elucidate its molecular structure and dynamics. These studies have revealed insights into its reactivity and stability under different conditions. Additionally, computational methods have been used to predict its interactions with biological targets based on molecular modeling simulations.

The pharmacological potential of this compound has not gone unnoticed by the scientific community. Preclinical studies have demonstrated that derivatives of imidazole with similar structural features exhibit promising effects in models of neurological disorders and cancer. The ability of 1-(3,3,3-Trifluoro-2-oxopropyl)-1H-imidazole-4-carboxylic acid to modulate enzyme activity and receptor binding has led researchers to investigate its role as a lead compound for further drug development. These findings underscore the importance of exploring novel heterocyclic compounds like this one for addressing unmet medical needs.

The synthetic pathways for producing 1-(3,3,3-Trifluoro-2-oxopropyl)-1H-imidazole-4-carboxylic acid have also been optimized to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions and fluorination methods have been employed to construct the desired molecular framework efficiently. These advancements in synthetic methodology are crucial for scaling up production and making this compound more accessible for research purposes.

In conclusion,1-(3,3,3-Trifluoro-2-oxopropyl)-1H-imidazole-4-carboxylic acid (CAS No. 2098062-99-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its role as an intermediate in drug development underscores its importance in medicinal research. As our understanding of molecular interactions continues to evolve,this compound is poised to play a pivotal role in shaping the future of therapeutic interventions across various disease areas.